Cas no 827571-80-2 (3-chloro-4-methylaniline)

• Product Name: 3-chloro-4-methylaniline
• CAS No: 827571-80-2
• MF: C₇H₈ClN
• MW: 141.598120689392
• CID: 1806706
• PubChem ID: 7255
• Update Time: 2025-04-21

3-chloro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methylaniline
• 4-Amino-2-chlorotoluene
• 3-CPT
• 3-chloro-4-methyl-phenylamine
• AKOS000119158
• Benzenamine, 3-chloro-4-methyl-
• 1Amino3chloro4methylbenzene
• NSC 96620
• Aniline, 3-chloro-4-methyl-
• 2-chloro-4-amino-toluene
• BRN 0636511
• NCGC00091083-02
• D77417
• Tox21_302755
• NCI-C02040
• DKC 1347
• NCGC00259420-01
• HMS3055G10
• 3-Chloro-4-methylbenzenamine
• Z57127543
• EC 202-446-3
• 3-Chloro-para-Toluidine
• CS-M1324
• 827571-80-2
• NS00005824
• MLS002303000
• 4-AMINO-2-CHLOROTOLUENE [HSDB]
• SMR001252231
• DB-024297
• 3-chloro-4-toluidine
• 3-CHLORO-P-TOLUIDINE
• EINECS 202-446-3
• 4Methyl3chloroaniline
• CCRIS 152
• NSC-96620
• NCGC00091083-01
• 4Amino2chlorotoluene
• CHEMBL1374337
• 95-74-9
• 3Chloro4methylbenzenamine
• NSC96620
• WLN: ZR CG D1
• 3Chloro4methylaniline
• DTXCID60286
• NCGC00256599-01
• o-Chlor-p-toluidin
• 3-Chloro-4-methylphenylamine
• Q7602061
• DRC 1347
• Tox21_201871
• DTXSID0020286
• 3-chloranyl-4-methyl-aniline
• UNII-32Y306W7BQ
• Benzenamine, 3chloro4methyl
• 3-chloro 4-methylaniline
• 3-?Chloro-?4-?methylaniline
• HSDB 2060
• MFCD00007773
• W-100160
• 3-Chloro-4-methylaniline, 98%
• o-chloro-p-toluidine
• 1-Amino-3-chloro-4-methylbenzene
• A845453
• 32Y306W7BQ
• 3-chloro-4-methyl aniline
• 3-Chloro-4-methylaniline, PESTANAL(R), analytical standard
• TS-01846
• 2-Chloro-4-aminotoluene, 98%
• CHEBI:37824
• STR02553
• SCHEMBL349538
• EN300-18377
• 2Chloro4aminotoluene
• 2-Chloro-4-aminotoluene
• F2190-0474
• 4-Methyl-3-chloroaniline
• CAS-95-74-9
• pToluidine, 3chloro
• p-Toluidine, 3-chloro-
• 2-Chlor-4-aminotoluol
• DRC 1339
• 4-12-00-01985 (Beilstein Handbook Reference)
• 3Chloro4methylphenylamine
• 4-AMINO-2-CHLOROTOLUENE[HSDB]
• 4-Amino-2-chlor-1-methylbenzol
• STK943762

• Inchi： 1S/C7H8ClN/c1-5-2-3-6(9)4-7(5)8/h2-4H,9H2,1H3
• InChI Key： RQKFYFNZSHWXAW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 141.0345270g/mol
• Monoisotopic Mass: 141.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų